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Get Quote

The Notch signaling pathway is a highly conserved cell-cell communication system crucial for

development and tissue homeostasis. Dysregulation of this pathway is implicated in various

diseases, including cancer. The Notch3 receptor is one of four mammalian Notch receptors. Its

activation and subsequent signaling are central to its biological function.

Core Mechanism of Action: Canonical Notch3 Signaling
The activation of the Notch3 receptor is initiated by the binding of a ligand (e.g., Jagged-1,

Jagged-2, or Delta-like ligands) from an adjacent cell. This interaction triggers a series of

proteolytic cleavages of the Notch3 receptor. The final cleavage, mediated by the γ-secretase

complex, releases the Notch3 Intracellular Domain (NICD3) from the cell membrane.

Once liberated, NICD3 translocates to the nucleus. In the nucleus, it forms a transcriptional

activation complex by binding to the DNA-binding protein CSL (CBF1/RBPJκ/Su(H)/Lag1) and

recruiting co-activators, most notably from the Mastermind-like (MAML) family of proteins.[1]

This complex then binds to specific DNA sequences in the promoter regions of target genes,

initiating their transcription.[1]
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Diagram of the canonical NICD3 signaling pathway.
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Quantitative Data
Sufficient quantitative data from a single, coherent study to populate a detailed table is not

readily available in the public domain. However, studies have shown that the activation of

Notch3 signaling can lead to changes in the expression of its target genes. For instance, one

study identified 797 promoters that were enriched by ChIP-on-chip using an NICD3 antibody,

indicating direct binding.[2] In another study, the introduction of a mutant, constitutively active

form of Notch3 resulted in an approximately 10-fold increase in the activation of a Gal4-reporter

gene compared to the wild-type receptor.[3]

Parameter Observation Cell Line Reference

NICD3-bound

promoters

797 promoters

identified by ChIP-on-

chip

OVCAR3 [2]

Reporter Gene

Activation

~10-fold increase with

mutant NOTCH3
HeLa

Experimental Protocols
Detailed, step-by-step protocols for all key experiments are proprietary to the conducting

laboratories. However, the general methodologies employed in the study of NICD3 signaling

are outlined below.

1. Luciferase Reporter Assay for Notch3 Activation

This assay is used to quantify the transcriptional activity of the NICD3-CSL complex.

Principle: A reporter plasmid is constructed containing a luciferase gene under the control of

a promoter with binding sites for the CSL transcription factor. When NICD3 is active, it forms

the coactivator complex with CSL, which then binds to the promoter and drives the

expression of luciferase. The amount of light produced upon addition of a substrate is

proportional to the level of Notch3 signaling.

General Protocol:
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Cells are co-transfected with a Notch3 expression vector and the CSL-luciferase reporter

plasmid. A control plasmid (e.g., expressing Renilla luciferase) is often co-transfected for

normalization.

Cells are then treated with a stimulus (e.g., a Notch ligand or a pharmacological activator)

or an inhibitor.

After a defined incubation period, the cells are lysed.

The luciferase substrate is added to the cell lysate, and the resulting luminescence is

measured using a luminometer.

The firefly luciferase signal is normalized to the Renilla luciferase signal to control for

transfection efficiency and cell number.

2. Western Blotting for NICD3 Detection

This technique is used to detect the presence and relative abundance of the cleaved, active

NICD3 fragment.

Principle: Proteins from cell lysates are separated by size using gel electrophoresis and then

transferred to a membrane. The membrane is then probed with an antibody specific to the

intracellular domain of Notch3.

General Protocol:

Prepare whole-cell lysates from cells of interest.

Determine protein concentration using a standard assay (e.g., BCA assay).

Separate equal amounts of protein by SDS-PAGE.

Transfer the separated proteins to a nitrocellulose or PVDF membrane.

Block the membrane to prevent non-specific antibody binding (e.g., with 5% non-fat milk or

BSA in TBST).
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Incubate the membrane with a primary antibody specific for the Notch3 intracellular

domain.

Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated

secondary antibody.

Detect the signal using an enhanced chemiluminescence (ECL) substrate and imaging

system.

Clinical Trials
As of late 2025, there are no clinical trials specifically targeting NICD3. However, several

clinical trials have investigated inhibitors of the Notch signaling pathway, primarily γ-secretase

inhibitors (GSIs) and monoclonal antibodies against Notch receptors or their ligands. These

agents are not specific to Notch3 and typically target multiple Notch receptors.

For example, the GSI MK-0752 has been investigated in combination with other agents in

breast cancer. Another GSI, RO4929097, has been tested in patients with metastatic breast

cancer. Tarextumab, a monoclonal antibody targeting Notch2 and Notch3, has undergone

Phase 2 trials for pancreatic cancer. The efficacy of these inhibitors has shown variability, and

on-target toxicities, particularly gastrointestinal side effects, have been a challenge due to the

role of Notch signaling in gut homeostasis.

Section 2: Protein NICE-3 (C1orf43)
Protein NICE-3, also known as Chromosome 1 open reading frame 43 (C1orf43), is a less-

characterized protein that has been implicated in the regulation of cell growth and survival

through the AKT/mTORC1 signaling pathway.

Core Mechanism of Action: Regulation of the
AKT/mTORC1 Pathway
Research in lung adenocarcinoma cells suggests that NICE-3 plays a role in promoting cell

proliferation, survival, and invasion. The proposed mechanism of action involves the positive

regulation of the AKT/mTORC1 signaling pathway.
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Knockdown of NICE-3 has been shown to inhibit the phosphorylation of key proteins in this

pathway, namely AKT and the downstream effector p70 S6 ribosomal protein S6 kinase (p70

S6K). The reduction in phosphorylation indicates a decrease in the activity of the

AKT/mTORC1 pathway. This pathway is a central regulator of cell growth, proliferation, and

survival, and its inhibition can lead to cell cycle arrest and autophagy.
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Proposed NICE-3 (C1orf43) Mechanism of Action
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Proposed mechanism of NICE-3 in the AKT/mTORC1 pathway.
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Quantitative Data
Specific quantitative data on the effect of NICE-3 on the phosphorylation of AKT and p70S6K

from a comprehensive study is not available in a structured format in the public domain.

Studies have reported significant inhibition of phosphorylation upon NICE-3 knockdown, but

precise percentage values are not consistently provided.

Experimental Protocols
Detailed, step-by-step protocols for the key experiments are not publicly available. The general

methodologies are described below.

1. siRNA-mediated Knockdown of NICE-3 (C1orf43)

This technique is used to reduce the expression of the NICE-3 protein in cells to study its

function.

Principle: Small interfering RNAs (siRNAs) are short, double-stranded RNA molecules that

are complementary to a portion of the NICE-3 mRNA. When introduced into cells, siRNAs

are incorporated into the RNA-induced silencing complex (RISC), which then cleaves the

target mRNA, leading to its degradation and a reduction in protein expression.

General Protocol:

Design and synthesize siRNAs targeting the C1orf43 gene. A non-targeting or scrambled

siRNA is used as a negative control.

Culture cells to an appropriate confluency (typically 30-50%).

Prepare a mixture of the siRNA and a transfection reagent (e.g., Lipofectamine) in serum-

free medium.

Add the siRNA-transfection reagent complex to the cells and incubate for a specified

period (e.g., 4-6 hours).

Replace the transfection medium with complete growth medium.

Incubate the cells for 24-72 hours to allow for knockdown of the target protein.
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The efficiency of knockdown is typically verified by Western blotting or qRT-PCR.

2. Western Blotting for Phosphorylated AKT and p70 S6K

This method is used to measure the levels of phosphorylated (active) forms of AKT and p70

S6K.

Principle: Similar to the general Western blotting protocol, but with the use of primary

antibodies that specifically recognize the phosphorylated forms of the target proteins (e.g.,

phospho-Akt Ser473, phospho-p70 S6K Thr389).

General Protocol:

Following NICE-3 knockdown, prepare cell lysates in a buffer containing phosphatase

inhibitors to preserve the phosphorylation state of proteins.

Separate proteins by SDS-PAGE and transfer to a membrane.

Block the membrane, typically with BSA in TBST, as milk contains phosphoproteins that

can cause background noise.

Incubate the membrane with a primary antibody specific for the phosphorylated form of

AKT or p70 S6K.

In parallel, a separate blot is often probed with an antibody for the total (phosphorylated

and unphosphorylated) protein to serve as a loading control.

Proceed with secondary antibody incubation and detection as in a standard Western blot.

Clinical Trials
There is no information available on clinical trials specifically targeting NICE-3 (C1orf43). The

research on this protein is still in the preclinical stage.

Conclusion

The term "NIC3" can refer to two distinct molecules with different mechanisms of action. NICD3

is the final effector of the canonical Notch3 signaling pathway, acting as a transcriptional co-

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1678677/docs?utm_src=pdf-body#section-1-notch3-intracellular-domain-nicd3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


activator for a range of target genes involved in cell fate decisions. In contrast, NICE-3

(C1orf43) is a protein that appears to regulate cell growth and survival by modulating the

activity of the AKT/mTORC1 signaling pathway. Further research is needed to fully elucidate

the functions of both molecules and their potential as therapeutic targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Quantitative Measurement of γ-Secretase-mediated Amyloid Precursor Protein and Notch
Cleavage in Cell-based Luciferase Reporter Assay Platforms - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. Light-chain split luciferase assay implicates pathological NOTCH3 thiol reactivity in
inherited cerebral small vessel disease - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Characterization of activating mutations of NOTCH3 in T cell acute lymphoblastic
leukemia and anti-leukemic activity of NOTCH3 inhibitory antibodies - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Section 1: Notch3 Intracellular Domain (NICD3)].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678677/docs#section-1-notch3-intracellular-domain-
nicd3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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